1-[4-(3-Chlorophenyl)piperazin-1-yl]-2-(2,3-dimethylphenoxy)ethanone

• Molecular Formula: C20H23ClN2O2
• Molecular Weight: 358.9 g/mol
• IUPAC Name: 1-[4-(3-chlorophenyl)piperazin-1-yl]-2-(2,3-dimethylphenoxy)ethanone
• InChI: InChI=1S/C20H23ClN2O2/c1-15-5-3-8-19(16(15)2)25-14-20(24)23-11-9-22(10-12-23)18-7-4-6-17(21)13-18/h3-8,13H,9-12,14H2,1-2H3
• InChI Key: IYFLBSBNKWZUSX-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)OCC(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl)C

Description

1-[4-(3-Chlorophenyl)piperazin-1-yl]-2-(2,3-dimethylphenoxy)ethanone, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. TFMPP has been widely studied due to its potential use as a research tool in scientific studies.

Mechanism of Action

The exact mechanism of action of 1-[4-(3-Chlorophenyl)piperazin-1-yl]-2-(2,3-dimethylphenoxy)ethanone is not fully understood. However, it is believed to act as a partial agonist at serotonin receptors, particularly the 5-HT1A and 5-HT2C subtypes. This compound may also affect the release and reuptake of serotonin, dopamine, and norepinephrine.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been reported to induce hyperactivity, anxiety, and aggression in animal models. This compound has also been shown to increase serotonin levels in the brain and to affect the release of other neurotransmitters. In humans, this compound has been reported to produce subjective effects such as euphoria, relaxation, and altered perception.

Advantages and Limitations for Lab Experiments

1-[4-(3-Chlorophenyl)piperazin-1-yl]-2-(2,3-dimethylphenoxy)ethanone has several advantages as a research tool. It is relatively easy to synthesize and can be obtained in high purity. This compound has also been shown to have a high affinity for serotonin receptors, making it a useful tool for studying the effects of serotonin on behavior and cognition. However, this compound also has several limitations. It has been shown to have a narrow therapeutic window and can produce toxic effects at high doses. This compound may also have off-target effects on other neurotransmitter systems, making it difficult to interpret results from studies using this compound.

Future Directions

There are several future directions for research involving 1-[4-(3-Chlorophenyl)piperazin-1-yl]-2-(2,3-dimethylphenoxy)ethanone. One area of interest is the development of more selective and potent compounds that target specific serotonin receptor subtypes. Another area of interest is the use of this compound in combination with other compounds to study the effects of multiple neurotransmitter systems on behavior and cognition. Additionally, further studies are needed to determine the long-term effects of this compound on brain function and behavior.

Synthesis Methods

1-[4-(3-Chlorophenyl)piperazin-1-yl]-2-(2,3-dimethylphenoxy)ethanone can be synthesized through a multi-step process that involves the reaction of 3-chlorophenylpiperazine with 2,3-dimethylphenol in the presence of an acid catalyst. The resulting intermediate is then reacted with ethyl chloroformate to produce this compound. The purity of the final product can be improved through recrystallization.

Scientific Research Applications

1-[4-(3-Chlorophenyl)piperazin-1-yl]-2-(2,3-dimethylphenoxy)ethanone has been used as a research tool in various scientific studies, including neuroscience, pharmacology, and toxicology. It has been shown to have affinity for several neurotransmitter receptors, including serotonin, dopamine, and norepinephrine receptors. This compound has also been used to study the effects of serotonin on behavior, mood, and cognition.